Cas no 832688-61-6 (1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-)

• Product Name: 1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-
• CAS No: 832688-61-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 675541
• PubChem ID: 71415933
• Update Time: 2025-04-19

1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-
• 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-1H-pyrazole
• 832688-61-6
• DTXSID80835337

• Inchi： 1S/C13H16N2O/c1-10-9-12(15-14-10)13(2,16-3)11-7-5-4-6-8-11/h4-9H,1-3H3,(H,14,15)/t13-/m0/s1
• InChI Key： ZNQYSOVARQPSCV-ZDUSSCGKSA-N
• SMILES： O(C)[C@@](C)(C1C=CC=CC=1)C1C=C(C)NN=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų